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Compound of Interest

Compound Name: Carpetimycin C

Cat. No.: B1218986

Introduction

Carpetimycin C is a carbapenem antibiotic, a class of 3-lactam antibiotics with a broad
spectrum of activity.[1] Like other carbapenems, its mechanism of action involves the inhibition
of bacterial cell wall synthesis by binding to and inactivating penicillin-binding proteins (PBPS).
[1][2][3] This guide provides a comprehensive overview of the initial screening and antibacterial
spectrum of Carpetimycin C, intended for researchers, scientists, and drug development
professionals. Due to the limited availability of specific antibacterial data for Carpetimycin C in
the public domain, this guide utilizes data from the closely related and co-produced
Carpetimycin A as a representative analogue to illustrate the typical antibacterial profile of this
subclass of carbapenems.

Data Presentation: Antibacterial Spectrum

Disclaimer: The following data represents the antibacterial activity of Carpetimycin A and is
used as a proxy for Carpetimycin C due to the lack of specific, publicly available MIC data for
the latter. The inhibitory concentrations of Carpetimycin A are indicative of a broad spectrum of
activity against both Gram-positive and Gram-negative bacteria.

Table 1: Minimum Inhibitory Concentrations (MIC) of Carpetimycin A against Clinical Isolates
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Bacterial Species MIC90 (pg/mL)
Escherichia coli 0.39[4]
Klebsiella spp. 0.39[4]
Proteus spp. 1.56[4]
Staphylococcus aureus 1.56[4]
Enterobacter spp. 3.13[4]
Citrobacter spp. 3.13[4]

MIC90: The minimum concentration of the antibiotic required to inhibit the growth of 90% of the
tested isolates.

Experimental Protocols

The following is a detailed, standardized protocol for determining the Minimum Inhibitory
Concentration (MIC) of a novel antibiotic like Carpetimycin C using the broth microdilution
method, as recommended by the Clinical and Laboratory Standards Institute (CLSI).

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination
1. Preparation of Materials and Reagents:

e Test Compound (Carpetimycin C): Prepare a stock solution of known concentration in a
suitable solvent.

o Bacterial Strains: Use standardized, quality-controlled bacterial strains from a recognized
culture collection (e.g., ATCC).

¢ Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard medium for
susceptibility testing of most aerobic bacteria.

o 96-Well Microtiter Plates: Sterile, U-bottomed plates are recommended.

e Bacterial Inoculum: Prepare a bacterial suspension standardized to a 0.5 McFarland turbidity
standard, which corresponds to approximately 1.5 x 108 CFU/mL. This is then further diluted
to achieve a final inoculum concentration of approximately 5 x 10> CFU/mL in each well.

» Positive and Negative Controls: Include a growth control (no antibiotic) and a sterility control
(no bacteria).
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2. Assay Procedure:

o Serial Dilution: Perform a two-fold serial dilution of the Carpetimycin C stock solution in
CAMHB directly in the 96-well microtiter plates to achieve a range of desired concentrations.

¢ Inoculation: Add the standardized bacterial inoculum to each well (except the sterility
control).

¢ Incubation: Incubate the microtiter plates at 35°C £ 2°C for 16-20 hours in ambient air.

¢ Reading Results: The MIC is determined as the lowest concentration of Carpetimycin C that
completely inhibits visible growth of the bacteria.

Mandatory Visualizations
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Caption: Workflow for the initial screening of Carpetimycin C.
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Caption: Mechanism of action of Carpetimycin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1218986#initial-screening-and-antibacterial-
spectrum-of-carpetimycin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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